Dibutyl sulfide

Specification

• CAS No.: 544-40-1
• Molecular Formula: C8H18S
• Molecular Weight: 146.3 g/mol
• IUPAC Name: 1-butylsulfanylbutane
• Standard InChI: InChI=1S/C8H18S/c1-3-5-7-9-8-6-4-2/h3-8H2,1-2H3
• Standard InChI Key: HTIRHQRTDBPHNZ-UHFFFAOYSA-N
• SMILES: CCCCSCCCC
• Canonical SMILES: CCCCSCCCC
• Boiling Point: 185.0 °C
• Melting Point: -79.7 °C; Mp -80 °; -80°C

Introduction

Chemical Structure and Properties

Chemical Identity

Dibutyl sulfide, also known as di-n-butyl sulfide or 1,1'-thiobisbutane, is composed of two butyl groups attached to a sulfur atom. Its structure creates a symmetrical molecule with distinctive chemical behaviors and properties that differentiate it from other sulfur compounds.

Table 1: Chemical Identity of Dibutyl Sulfide

Parameter	Information
IUPAC Name	1-(butylsulfanyl)butane
Traditional Name	di-n-butyl sulfide
Chemical Formula	C₈H₁₈S
Molecular Weight	146.294 g/mol
CAS Registry Number	544-40-1
SMILES Notation	CCCCSCCCC
InChI Identifier	InChI=1S/C8H18S/c1-3-5-7-9-8-6-4-2/h3-8H2,1-2H3
InChI Key	HTIRHQRTDBPHNZ-UHFFFAOYSA-N

Physical Properties

Dibutyl sulfide exists as a colorless to almost colorless clear liquid at room temperature. Its physical properties make it suitable for various applications while presenting specific handling and storage requirements.

Table 2: Physical Properties of Dibutyl Sulfide

Property	Value
Physical State (20°C)	Liquid
Appearance	Colorless to almost colorless clear liquid
Boiling Point	182°C
Flash Point	76°C
Recommended Storage	Room temperature (preferably in a cool, dark place <15°C)

Chemical Classification

In chemical taxonomy, dibutyl sulfide is classified as an organosulfur compound within the specific subclass of dialkylthioethers. This classification is important for understanding its chemical behavior, reactivity patterns, and potential applications.

Table 3: Chemical Classification of Dibutyl Sulfide

Classification Level	Category
Kingdom	Organic compounds
Super Class	Organosulfur compounds
Class	Thioethers
Sub Class	Dialkylthioethers
Direct Parent	Dialkylthioethers

Research Findings

Surface Chemistry and Self-Assembly

Recent research has explored the behavior of dibutyl sulfide at interfaces, particularly its adsorption and self-assembly properties on metal surfaces. These studies provide insights into the fundamental chemistry of thioethers and their potential applications in surface science.

One noteworthy finding is that a monolayer of dibutyl sulfide exhibits a very low defect density compared to thiol-based self-assembled monolayer (SAM) systems. This characteristic is significant because defect density directly impacts the performance of molecular films in various applications, from corrosion protection to molecular electronics.

The study of dibutyl sulfide adsorption on Au{111} surfaces has revealed insights into the dynamics and assembly mechanisms of thioethers on metal substrates. This research contributes to the broader understanding of organosulfur chemistry at interfaces and may lead to new applications in surface modification and nanoscale assembly.